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Abstract
This technical guide provides a comprehensive overview of GW461484A, a potent small-

molecule inhibitor of the Candida albicans casein kinase 1 (CK1) family member, Yck2. Initially

identified as an inhibitor of human p38α mitogen-activated protein kinase, GW461484A has

demonstrated significant antifungal activity, particularly in sensitizing drug-resistant strains of C.

albicans to existing antifungal agents. This document details the mechanism of action,

quantitative inhibitory data, off-target effects, and the role of Yck2 in key fungal signaling

pathways. Furthermore, it provides detailed experimental protocols for the study of

GW461484A and Yck2, intended to facilitate further research and drug development in this

area.

Introduction to GW461484A and the Target Kinase
Yck2
GW461484A is a 2,3-aryl-pyrazolopyridine compound that has emerged as a valuable tool for

studying and targeting the essential fungal kinase Yck2 in Candida albicans. Yck2, a homolog
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of eukaryotic casein kinase 1, is a serine/threonine-protein kinase that plays a pivotal role in

various cellular processes critical for fungal pathogenesis. These include morphogenesis (the

switch from yeast to hyphal growth), cell wall integrity, biofilm formation, and virulence.[1][2]

Inhibition of Yck2 has been shown to disrupt these processes, making it an attractive target for

the development of novel antifungal therapies.[1][3]

Quantitative Inhibitor Data
The inhibitory activity of GW461484A against its primary fungal target, Yck2, and its original

human target, p38α, has been quantitatively determined. Additionally, its antifungal efficacy

against C. albicans has been established.

Compound Target Assay Type IC50 Reference

GW461484A C. albicans Yck2
In vitro kinase

assay
0.11 µM [4]

GW461484A Human p38α
In vitro kinase

assay

150 nM (0.15

µM)
[3]

Compound Organism Assay Type MIC80 Reference

GW461484A Candida albicans
Broth

microdilution
12.5 µM [4]

Kinase Selectivity Profile
While GW461484A is a potent inhibitor of Yck2, it was originally developed as an inhibitor of

human p38α.[3] Kinome-wide selectivity profiling has revealed that GW461484A and its

analogs also engage with a limited number of other kinases.

Primary Fungal Target: Yck2[3]

Primary Human Target: p38α[3]

Other Fungal Off-Targets: In C. albicans, analogs of GW461484A have shown engagement

with the Yck2 paralogs Yck22 and Hrr25, as well as the p38α homolog Hog1.[5]
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Human Off-Targets: At a concentration of 1µM, GW461484A showed significant binding to

only 10 additional human kinases out of a panel of over 400.[3] More detailed selectivity

panel data for GW461484A and its optimized analogs can be found in specialized kinase

screening databases.[6][7]

Yck2 Signaling Pathways in Candida albicans
Yck2 is a central regulator of fungal physiology, particularly in pathways that contribute to

virulence. Its inhibition by GW461484A leads to distinct phenotypic changes.

Morphogenesis and Biofilm Formation
Yck2 acts as a negative regulator of the yeast-to-hyphae transition.[2] Deletion or inhibition of

Yck2 leads to constitutive pseudohyphal growth.[1] This is primarily mediated through the

upregulation of the key transcriptional regulator of hyphal development, UME6.[1][2] Increased

expression of UME6 subsequently drives the expression of downstream hyphal-specific genes

such as HWP1 (Hyphal Wall Protein 1) and ALS3 (Agglutinin-Like Sequence 3), which are

crucial for adhesion and biofilm formation.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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